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Compound of Interest

Compound Name:
5-Methylthiophene-3-

carbohydrazide

CAS No.: 524731-02-0

Cat. No.: B1275086

Get Quote

Executive Summary
5-Methylthiophene-3-carbohydrazide (CAS: 524731-02-0) is a functionalized heteroaromatic

building block frequently employed in the synthesis of bioactive scaffolds (e.g., antimicrobial

hydrazones, anticancer agents).[1][2] Its chemical integrity is defined by the hydrazide moiety (-

CONHNH₂) attached to the electron-rich thiophene ring.

While the thiophene core provides relative aromatic stability, the hydrazide tail is chemically

labile. It acts as a "soft" nucleophile and a reducing agent, making the compound susceptible to

oxidative degradation, hydrolytic cleavage, and condensation reactions with ubiquitous

carbonyl impurities.

Critical Storage Directive: Store at -20°C under an inert atmosphere (Argon/Nitrogen) in amber

glass.

Physicochemical Profile
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Understanding the molecule's physical state is the first step in predicting its degradation

kinetics.

Property Value / Description Technical Implication

Molecular Weight 156.21 g/mol

Low MW facilitates

volatilization of degradation

byproducts (e.g., hydrazine).

Appearance White to off-white solid

Yellowing indicates oxidation

(formation of azo/azoxy

species).

Solubility DMSO, DMF, Methanol

Poor water solubility (neutral

pH). Avoid storing in protic

solvents for long periods.

pKa (Calculated)
~3.5 (Thiophene proton) ~11.5

(Hydrazide -NH)

Stable at neutral pH; rapid

hydrolysis in strong acid/base.

Hygroscopicity Moderate

Hydrazides can form hydrates,

accelerating hydrolytic

cleavage.

Stability Assessment & Degradation Mechanisms
The stability of 5-Methylthiophene-3-carbohydrazide is governed by three primary stress

vectors: Oxidative Stress, Hydrolytic Stress, and Photolytic Stress.

Oxidative Instability (The Primary Threat)
The terminal nitrogen of the hydrazide group is electron-rich. Exposure to atmospheric oxygen,

especially in solution, facilitates a radical-mediated oxidation mechanism.

Mechanism: Auto-oxidation leads to the formation of diimide intermediates and potentially

azo-dimers.

Visual Indicator: Samples turning from white to yellow/orange.
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Hydrolytic Cleavage
While the amide bond is resonance-stabilized, the presence of moisture (hygroscopicity) can

catalyze hydrolysis, reverting the compound to its parent acid.

Reaction: R-CONHNH₂ + H₂O

R-COOH + NH₂NH₂ (Hydrazine)

Toxicity Risk: This pathway releases free hydrazine, a known carcinogen and strong

reducing agent.

Photostability
Thiophene rings exhibit UV absorption bands. Prolonged exposure to light can induce photo-

oxidation of the sulfur atom (forming sulfoxides) or radical abstraction at the methyl group.

Degradation Pathway Diagram
The following diagram visualizes the critical degradation nodes.
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Figure 1: Primary degradation pathways including hydrolysis (red), oxidation (yellow), and

solvent condensation (grey).
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Storage & Handling Protocols
Long-Term Storage (Solid State)
To maximize shelf-life (>2 years), strictly adhere to the "Cold-Dry-Dark-Inert" protocol.

Temperature: Store at -20°C (-4°F). Lower temperatures reduce the kinetic rate of auto-

oxidation.

Atmosphere: Purge the headspace of the vial with Argon (preferred) or Nitrogen before

sealing. Argon is heavier than air and provides a better blanket.

Container: Use Amber borosilicate glass vials with Teflon-lined screw caps. Avoid plastic

containers for long-term storage as they are permeable to moisture and oxygen.

Desiccation: Store the vial inside a secondary container (e.g., a jar) containing active

desiccant (silica gel or Drierite).

Handling in Solution (Assay Preparation)
Hydrazides are reactive nucleophiles. Improper solvent choice can destroy the sample before

the assay begins.

Avoid Ketones/Aldehydes: NEVER dissolve in Acetone, MEK, or unpurified alcohols

containing aldehyde traces. The hydrazide will react rapidly to form hydrazones.

Preferred Solvents: Anhydrous DMSO or DMF.

Working Life:

Room Temp: Use within 4 hours.

4°C: Stable for 24-48 hours.

Freeze/Thaw: Avoid.[3][4][5][6][7] Aliquot stock solutions immediately after preparation.

Quality Control & Self-Validating Systems
Do not assume purity based on the label. Implement these checks to validate sample integrity.
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Visual Inspection (First Line of Defense)
Pass: Free-flowing white powder.

Fail: Clumping (moisture ingress) or Yellow/Brown discoloration (oxidation).

HPLC-UV Analytical Method
A standard reverse-phase method can separate the parent hydrazide from its acid degradation

product.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH stabilizes the hydrazide).

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Thiophene absorption).

Validation Criteria:

Parent Peak: ~156 Da (M+H).

Impurity 1 (Acid): ~142 Da (Hydrolysis product).

Impurity 2 (Hydrazone): Variable mass depending on solvent contaminant (e.g., M+40 for

acetone adduct).

NMR Check (Quick Purity Verification)
Key Signal: Look for the hydrazide protons.

Broad singlet at ~9.0 - 10.0 ppm (CONH).

Broad singlet at ~4.0 - 5.0 ppm (NH₂).
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Degradation Flag: Disappearance of the NH₂ signal and sharpening of aromatic peaks often

indicate hydrolysis to the carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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